Cas no 119888-86-7 (Tert-butyl 2,2-dimethyl-3-oxobutanoate)

• Product Name: Tert-butyl 2,2-dimethyl-3-oxobutanoate
• CAS No: 119888-86-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• MDL: MFCD29067687
• CID: 4577026
• PubChem ID: 14167177
• Update Time: 2023-08-10

Tert-butyl 2,2-dimethyl-3-oxobutanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,2-dimethyl-3-oxobutanoate
• Tert-butyl 2,2-dimethyl-3-oxobutanoate

• MDL： MFCD29067687
• Inchi： 1S/C10H18O3/c1-7(11)10(5,6)8(12)13-9(2,3)4/h1-6H3
• InChI Key： WWYNTBCZPIPUDJ-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)=O)(C)C)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Beta-keto acids and derivatives